2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide

• IUPAC Name: 2-[3-(3,4-difluoroanilino)piperidin-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C17H25F2N3O/c1-3-22(4-2)17(23)12-21-9-5-6-14(11-21)20-13-7-8-15(18)16(19)10-13/h7-8,10,14,20H,3-6,9,11-12H2,1-2H3
• InChI Key: WMUZGBYXWIKUPY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1CCCC(C1)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C17H25F2N3O
• Molecular Weight: 325.4 g/mol

Description

2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide, also known as DFP-10825, is a novel chemical compound that has been gaining attention in the scientific community due to its potential applications in research.

Scientific Research Applications

2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been found to have potential applications in various scientific research fields, including neuroscience, pharmacology, and toxicology. In neuroscience, 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been used to study the role of certain neurotransmitter receptors in the brain and their impact on behavior. In pharmacology, 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been used to evaluate the efficacy and safety of new drug candidates. In toxicology, 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been used to assess the toxicity of various chemicals and drugs.

Mechanism of Action

2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide acts as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory, attention, and inflammation. By blocking this receptor, 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide can modulate the activity of neurotransmitters in the brain, leading to changes in behavior and cognition.
Biochemical and Physiological Effects
2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been shown to have various biochemical and physiological effects, depending on the dose and duration of exposure. In animal studies, 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been found to improve cognitive function and memory retention, reduce inflammation, and modulate the activity of certain neurotransmitters. However, high doses of 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide have been associated with adverse effects, such as seizures and respiratory depression.

Advantages and Limitations for Lab Experiments

2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has several advantages for use in lab experiments, including its high purity, stability, and selectivity for the α7 nicotinic acetylcholine receptor. However, its limitations include its potential toxicity at high doses, which may limit its use in certain applications.

Future Directions

There are several future directions for further research on 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Another area of interest is its potential as a tool for studying the role of the α7 nicotinic acetylcholine receptor in various physiological processes. Additionally, further research is needed to determine the optimal dose and duration of exposure to 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide to minimize potential toxicity while maximizing its therapeutic effects.
Conclusion
2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide is a novel chemical compound with potential applications in various scientific research fields. Its selective antagonism of the α7 nicotinic acetylcholine receptor makes it a valuable tool for studying the role of this receptor in various physiological processes. However, further research is needed to fully understand its therapeutic potential and potential toxicity.

Synthesis Methods

2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide can be synthesized using a multi-step process that involves the reaction of piperidine with 3,4-difluoroaniline and diethyl acetamide. The resulting compound is then purified using column chromatography to obtain the final product. The synthesis method of 2-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-N,N-diethylacetamide has been optimized to ensure high purity and yield, making it suitable for use in various research applications.